2-(2-pyridinylthio)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide

• IUPAC Name: 2-pyridin-2-ylsulfanyl-N-[(E)-(3,4,5-trimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C17H19N3O4S/c1-22-13-8-12(9-14(23-2)17(13)24-3)10-19-20-15(21)11-25-16-6-4-5-7-18-16/h4-10H,11H2,1-3H3,(H,20,21)/b19-10+
• InChI Key: XAQAAEFEDVTWQH-VXLYETTFSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=NNC(=O)CSC2=CC=CC=N2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=N/NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol

Description

2-(2-pyridinylthio)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide, also known as PTMBAH, is a compound that has been of interest in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-(2-pyridinylthio)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide exerts its therapeutic effects through various mechanisms of action. In cancer research, this compound inhibits the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. In inflammation research, this compound inhibits the activation of the transcription factor NF-κB, which is involved in the production of pro-inflammatory cytokines. In neurological disorder research, this compound activates the protein kinase B (Akt) signaling pathway, which is involved in cell survival and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound induces cell cycle arrest and apoptosis in cancer cells. In inflammation research, this compound reduces the production of pro-inflammatory cytokines and inhibits the migration of immune cells to the site of inflammation. In neurological disorder research, this compound improves cognitive function and protects against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-pyridinylthio)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide in lab experiments is its potential therapeutic applications in various diseases. Another advantage is its relatively low toxicity compared to other compounds. However, a limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability.

Future Directions

For research on 2-(2-pyridinylthio)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide include investigating its potential therapeutic applications in other diseases and optimizing its synthesis method.

Scientific Research Applications

2-(2-pyridinylthio)-N'-(3,4,5-trimethoxybenzylidene)acetohydrazide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorder research, this compound has been shown to have neuroprotective effects and improve cognitive function.